Cas no 2171776-16-0 (3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171776-16-0
• MF: C₂₆H₂₁BrN₂O₅S
• MW: 553.424344778061
• CID: 6389634
• PubChem ID: 165503870
• Update Time: 2025-05-24

3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid
• 3-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1484607
• 2171776-16-0

• Inchi： 1S/C26H21BrN2O5S/c27-22-10-9-15(11-20(22)24(30)29-14-35-13-23(29)25(31)32)28-26(33)34-12-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-11,21,23H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： LLAYZRAINVOSBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CSCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 552.03546g/mol
• Monoisotopic Mass: 552.03546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Additional information on 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171776-16-0)

3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171776-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the synthesis of novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid is characterized by a benzoyl group attached to a thiazolidine ring, which is further functionalized with a bromo substituent and an amino group linked to a fluorenylmethoxycarbonyl moiety. This unique arrangement of functional groups makes it a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate the activity of enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of both the benzoyl and fluorenylmethoxycarbonyl (Fmoc) groups in this compound suggests its potential utility in the synthesis of peptidomimetics and other protein-targeting agents. These groups are commonly employed in peptide coupling reactions and can be used to introduce specific pharmacophores that enhance binding affinity and selectivity.

One of the most compelling aspects of 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid is its potential as a building block for the development of novel therapeutic agents. The thiazolidine ring is a well-known pharmacophore found in many bioactive molecules, including antibiotics and anti-inflammatory drugs. Its incorporation into this compound not only enhances its solubility and bioavailability but also provides a scaffold for further chemical modification.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design due to their ability to improve metabolic stability and binding affinity. The fluorenylmethoxycarbonyl group in this molecule serves as a protecting group for the amino function, allowing for selective deprotection under mild conditions. This feature is particularly valuable in multi-step synthetic routes where orthogonal functional group manipulations are required.

The bromo substituent on the benzoyl moiety provides another point of modification, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into complex molecules, thereby expanding the chemical space available for drug discovery.

In addition to its synthetic utility, 3-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-1,3-thiazolidine-4-carboxylic acid has shown promise in preliminary biological evaluations. Its structural features suggest potential interactions with targets such as kinases, proteases, and transcription factors. For instance, the benzoyl group can mimic phenylalanine or tyrosine residues in protein sequences, while the thiazolidine ring can engage with hydrophobic pockets or bind to specific amino acid motifs.

The Fmoc group not only serves as a protecting group but also contributes to the overall hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. This balance between hydrophobicity and polar interactions makes it an attractive candidate for further investigation as a lead compound or intermediate in drug development programs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the bromination of a precursor aromatic ring, followed by coupling with an Fmoc-amino acid derivative. The introduction of the thiazolidine ring typically involves cyclization reactions under controlled conditions to avoid unwanted side products.

Advanced computational methods have been increasingly employed to predict the biological activity of such compounds before experimental testing. Molecular docking studies can provide insights into how this molecule might interact with its intended target(s), helping researchers prioritize which analogs to synthesize next. These computational approaches are particularly valuable when dealing with complex molecules like 3-2-bromo-5-({(9H-fluoren-9-yli)methoxycarbonyl}amino)benzoyl -1,3-thiazolidine -4-carboxylic acid, where multiple functional groups need to be considered simultaneously.

The growing body of literature on fluorinated compounds underscores their importance in modern drug discovery. The presence of fluorine atoms can significantly alter pharmacokinetic properties such as half-life and distribution while enhancing binding interactions at the molecular level. In this context, the fluorenylmethoxycarbonyl group in this compound not only serves as a synthetic handle but also contributes to its overall pharmacological profile.

Ongoing research continues to explore new applications for thiazolidine derivatives beyond their traditional roles in antibiotics and anti-inflammatory drugs. Their unique structural properties make them suitable candidates for modulating enzyme activity across a wide range of therapeutic areas. As our understanding of biological pathways grows more sophisticated so does our ability to design molecules that precisely target disease-causing mechanisms.

In conclusion, 3 - 2 -bromo - 5 - ({( 9 H -fluorene - 9 - yli ) methoxycarbony l } amino ) benzoy l -1 , 3 -thia zolid ine -4 - carboxylic acid( CAS No .2171776 -16 -0 ) represents an exciting opportunity for medicinal chemists seeking novel scaffolds for drug discovery . Its combination o f structural features , synthetic versatility ,and potential biological activity positions it as a valuable asset i n ongoing research efforts aimed at developing next-generation therapeutic agents . As our knowledge base expands further ,so too will our appreciation fo r compounds like thi s one that push boundaries i n chemical biology an d pharmacology .